Cas no 90817-73-5 (1-Propanone, 1-[3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]phenyl]-)

• Product name: 1-Propanone, 1-[3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]phenyl]-
• CAS No: 90817-73-5
• MF: C₁₃H₁₂OF₆
• MW: 298.224
• CID: 2812889
• PubChem ID: 71327719

1-Propanone, 1-[3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-{3-[3,3,3-Trifluoro-2-(trifluoromethyl)propyl]phenyl}propan-1-one
• DTXSID80756750
• 90817-73-5
• 1-Propanone, 1-[3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]phenyl]-

• Inchi： InChI=1S/C13H12F6O/c1-2-10(20)9-5-3-4-8(6-9)7-11(12(14,15)16)13(17,18)19/h3-6,11H,2,7H2,1H3
• InChI Key： ZNEUDDSFZYPXDD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.07923397Da
• Monoisotopic Mass: 298.07923397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.8